Cas no 2055840-97-4 (methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate)

• Product Name: methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate
• CAS No: 2055840-97-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD30531335
• CID: 4634909
• PubChem ID: 125462130
• Update Time: 2025-05-20

methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-Methyl (3S,4S)-4-{[(1R)-1-phenylethyl]amino}oxolane-3-carboxylate
• Rel-methyl (3S,4S)-4-{[(1R)-1-phenylethyl]aminooxolane-3-carboxylate
• Rel-methyl (3s,4s)-4-([(1r)-1-phenylethyl]amino)oxolane-3-carboxylate
• AMY35408
• 3-Furancarboxylic acid, tetrahydro-4-[[(1R)-1-phenylethyl]amino]-, methyl ester, (3S,4S)-rel-
• methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate
• P16748
• AKOS037644432
• CS-0048713
• methyl (3S,4S)-4-[[(1R)-1-phenylethyl]amino]oxolane-3-carboxylate
• AS-53604
• rel-Methyl(3S,4S)-4-{[(1R)-1-phenylethyl]amino}oxolane-3-carboxylate
• 2055840-97-4
• DTXSID501119261

• MDL： MFCD30531335
• Inchi： 1S/C14H19NO3/c1-10(11-6-4-3-5-7-11)15-13-9-18-8-12(13)14(16)17-2/h3-7,10,12-13,15H,8-9H2,1-2H3/t10-,12-,13-/m1/s1
• InChI Key： VYWULYQHYAJIJY-RAIGVLPGSA-N
• SMILES： O1C[C@@H](C(=O)OC)[C@@H](C1)N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347 g/mol
• Monoisotopic Mass: 249.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.30
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Additional information on methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate

Compound CAS No. 2055840-97-4: Methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate

The compound with CAS No. 2055840-97-4, commonly referred to as methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a tetrahydrofuran ring, a phenylethylamine group, and a methyl ester functional group. The stereochemistry at the (1R) position of the phenylethylamine moiety adds an additional layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its tetrahydrofuran ring provides a rigid framework that can be exploited for various applications, such as drug delivery systems or as a building block in organic synthesis. The phenylethylamine group introduces amphiprotic properties, making it suitable for interactions with biological systems. This combination of structural features has led researchers to investigate its potential as a precursor for bioactive molecules or as a component in supramolecular assemblies.

One of the most intriguing aspects of methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate is its ability to participate in enantioselective reactions. The (1R) configuration of the phenylethylamine group enables selective interactions with chiral environments, making it a valuable tool in asymmetric catalysis. Recent breakthroughs in this area have demonstrated its utility in synthesizing complex chiral molecules with high enantiomeric excess, which is critical for drug development.

In addition to its role in organic synthesis, this compound has shown promise in polymer chemistry. Its ester functionality can be used to create polyesters with tailored mechanical properties, which could find applications in biodegradable materials or advanced composites. Researchers have also explored its potential as a monomer in click chemistry reactions, where its reactivity can be harnessed to construct complex polymer networks with unprecedented precision.

The methyl ester group in methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate adds another dimension to its versatility. It can be readily converted into other functional groups, such as acids or amides, through simple chemical transformations. This flexibility makes it an ideal candidate for modular synthesis strategies, where different functional groups can be appended to tailor the compound's properties for specific applications.

From an environmental standpoint, the synthesis and application of this compound are being optimized to minimize ecological impact. Researchers are investigating greener synthetic routes that utilize renewable feedstocks and catalytic processes to reduce waste and energy consumption. These efforts align with global initiatives to promote sustainable chemistry and reduce the carbon footprint of chemical manufacturing.

In conclusion, methyl trans-4-[[(1R)-1-phenylethyl]amino]tetrahydrofuran-3-carboxylate (CAS No. 2055840-97-4) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in chemical research, positions it as a key player in the development of innovative materials and therapeutic agents. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make significant contributions to both academic and industrial sectors.